Cas no 1693906-61-4 (tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate
• CAS No: 1693906-61-4
• MF: C₁₅H₂₈BrNO₄
• MW: 366.291124343872
• CID: 6546704
• PubChem ID: 114775013
• Update Time: 2025-06-12

tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate
• EN300-1135443
• tert-butyl 3-bromo-4-[2-(tert-butoxy)ethoxy]pyrrolidine-1-carboxylate
• 1693906-61-4

• Inchi： 1S/C15H28BrNO4/c1-14(2,3)20-8-7-19-12-10-17(9-11(12)16)13(18)21-15(4,5)6/h11-12H,7-10H2,1-6H3
• InChI Key： LAFOEHUPDGOUBJ-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCOC(C)(C)C

Computed Properties

• Exact Mass: 365.12017g/mol
• Monoisotopic Mass: 365.12017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate (CAS No. 1693906-61-4)

Tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate, with the CAS number 1693906-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular structure of tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate features a pyrrolidine core, which is a common scaffold in many pharmacologically active compounds. The presence of bromine and tert-butoxy groups introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry. The compound's versatility stems from its ability to undergo various chemical transformations, including nucleophilic substitution, cross-coupling reactions, and cyclization processes.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways. Pyrrolidine derivatives have shown promise in this regard, particularly as modulators of enzyme activity and receptor binding. The specific arrangement of substituents in tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate makes it an attractive candidate for further exploration in drug discovery.

One of the key areas where this compound has shown potential is in the inhibition of kinases, which are enzymes involved in cell signaling pathways. Dysregulation of these pathways is implicated in various diseases, including cancer. By designing molecules that can selectively bind to and inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The bromine and tert-butoxy groups in tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate provide handles for further derivatization, allowing chemists to fine-tune the properties of potential kinase inhibitors.

Another area of interest is the use of this compound in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or receptors can be an effective strategy for antiviral therapy. Pyrrolidine derivatives have been explored as inhibitors of viral proteases and polymerases. The structural features of tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate make it a promising building block for designing such inhibitors.

The synthesis of tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. These advancements are crucial for ensuring that there is an adequate supply of intermediates like this one for further downstream applications.

In addition to its potential as a pharmacological intermediate, tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate has also been explored in materials science applications. The unique structural features and reactivity make it a candidate for the development of new polymers and functional materials. For instance, its ability to undergo cross-coupling reactions can be leveraged to create conjugated polymers with applications in organic electronics.

The growing body of research on pyrrolidine derivatives underscores their importance as versatile building blocks in synthetic chemistry. The development of efficient synthetic routes and the exploration of their biological activities continue to drive innovation in drug discovery and materials science. As our understanding of these molecules evolves, so too does their potential to contribute to advancements across multiple scientific disciplines.

In conclusion, tert-butyl 3-bromo-4-2-(tert-butoxy)ethoxypyrrolidine-1-carboxylate (CAS No. 1693906-61-4) represents a significant compound with broad applications in pharmaceutical research and beyond. Its unique structural features and reactivity make it a valuable tool for chemists and biologists alike, offering new opportunities for therapeutic development and material innovation.